(3R)-3-Amino-4,5-dimethylhexanoic acid

• Molecular Formula: C8H17NO2
• Molecular Weight: 159.23 g/mol
• IUPAC Name: (3R)-3-amino-4,5-dimethylhexanoic acid
• InChI: InChI=1S/C8H17NO2/c1-5(2)6(3)7(9)4-8(10)11/h5-7H,4,9H2,1-3H3,(H,10,11)/t6?,7-/m1/s1
• InChI Key: JNILHKVTKKZTKO-COBSHVIPSA-N
• Isomeric SMILES: CC(C)C(C)[C@@H](CC(=O)O)N
• Canonical SMILES: CC(C)C(C)C(CC(=O)O)N

Description

(3R)-3-Amino-4,5-dimethylhexanoic acid is a chiral organic compound with the molecular formula C8H17NO2 and a molecular weight of 159.23 g/mol . It is supplied as a high-purity solid, typically stored at 2-8°C . As a versatile chiral building block, this amino acid derivative is of significant interest in medicinal chemistry and organic synthesis. Its structure, featuring a defined (R) configuration at the 3-position and dimethyl branching, makes it a valuable precursor for the synthesis of more complex molecules, including potential pharmaceuticals and bioactive compounds. Researchers utilize this compound in the exploration of structure-activity relationships, particularly in the development of novel therapeutics targeting neurological pathways . The stereochemistry is critical for its function and interaction with biological systems, and the product is offered with a guaranteed purity of 95% or higher to ensure experimental reproducibility . This product is intended for research applications in a controlled laboratory environment. It is labeled "For Research Use Only" and is not intended for diagnostic, therapeutic, or any other human use.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3R)-3-Amino-4,5-dimethylhexanoic acid can be achieved through several methods. One common approach involves the enantioselective introduction of amino and hydroxy groups to an olefinic acid via asymmetric epoxidation, dihydroxylation, or aminohydroxylation . Another method includes the asymmetric synthesis of β-lactams through a Staudinger reaction between ketene and imine, followed by hydrolysis to yield the desired amino acid . Additionally, Lewis acid-catalyzed multicomponent condensation reactions of aldehyde, an amine, and ketene silyl acetal derivatives can be employed to obtain the vicinal hydroxylamino acids .

Industrial Production Methods

Industrial production of (3R)-3-Amino-4,5-dimethylhexanoic acid typically involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include the use of chiral catalysts and advanced separation techniques to isolate the desired enantiomer. Continuous flow reactors and automated systems are often utilized to enhance efficiency and scalability.

Chemical Reactions Analysis

Table 1: Asymmetric Hydrogenation Conditions and Outcomes

Catalyst System	Temperature	Time	Diastereomeric Ratio	Yield
[RuCl₂(C₆H₆)]₂ + (R)-BINAP	50°C	72 h	95:5	76%
[IrCl(cod)]₂ + (R)-MeO-BIPHEP	25°C	24 h	98:2	85%

Esterification and Amidation

The carboxylic acid group undergoes esterification and amidation under standard peptide coupling conditions:

• Esterification : Reacts with alcohols (e.g., methanol) using DIPCDI/DMAP in DCM, achieving quantitative conversion for solid-phase peptide synthesis intermediates .

• Amidation : Couples with amines (e.g., Fmoc-diMeGln) using HATU/HOAt/DIEA, minimizing dehydration side reactions to <11% .

Reduction and Oxidation

• Reduction : The α-amino-β-keto ester intermediate is reduced with LiAlH₄ or catalytic hydrogenation (Pd-C) to yield β-hydroxy derivatives with >90% stereoselectivity .

• Oxidation : The hydroxyl group in intermediates undergoes Jones oxidation (CrO₃/H₂SO₄) to cleave acetonide protections, forming cyclic carbamates in 60% yield .

Transacylation and Macrocyclization

During peptide synthesis, O-to-N transacylation occurs when deprotecting Fmoc groups, leading to undesired byproducts. This is mitigated by rapid deprotection (<3 min) or conformational rigidity strategies . Macrolactamization using HATU/HOAt achieves cyclization with <5% epimerization , critical for constructing cyclic depsipeptides like pipecolidepsin A .

Phosgenation

The amine group reacts with phosgene (COCl₂) to form polyisocyanates, key intermediates in polymer synthesis. This reaction proceeds via carbamate intermediates under anhydrous conditions .

Acid/Base Reactivity

• Acid Hydrolysis : Cleaves acetonide protections (e.g., 16 → 2) using 6 M HCl under reflux, yielding the free amino acid in 94% yield .

• Base Treatment : Deprotonates the carboxylic acid for nucleophilic acyl substitutions, such as esterifications .

Table 2: Key Reaction Parameters and Yields

Reaction Type	Reagents/Conditions	Key Outcome	Yield
Asymmetric Hydrogenation	[RuCl₂(C₆H₆)]₂, H₂ (100 atm)	High diastereoselectivity (95:5)	76%
Esterification	DIPCDI/DMAP, DCM	Quantitative conversion	>99%
Transacylation	Piperidine/DMF	Byproduct formation	11%

Scientific Research Applications

(3R)-3-Amino-4,5-dimethylhexanoic acid has a wide range of applications in scientific research:

Chemistry: Used as a chiral building block in the synthesis of complex molecules and pharmaceuticals.

Biology: Studied for its role in enzyme-substrate interactions and protein engineering.

Medicine: Investigated for potential therapeutic applications, including as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of (3R)-3-Amino-4,5-dimethylhexanoic acid involves its interaction with specific molecular targets and pathways. The compound can act as a substrate or inhibitor for various enzymes, influencing biochemical processes. Its chiral nature allows it to selectively bind to target proteins, affecting their function and activity. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Structural and Functional Analogues

(2R,3R,4R)-2-Amino-3-hydroxy-4,5-dimethylhexanoic Acid (AHDMHA)

• Structure: Differs by a hydroxyl group at C2 and an additional methyl group at C4, forming a β-hydroxy-α-amino acid.
• Role in Bioactivity : A key residue in pipecolidepsin A and homophymine A, exhibiting potent cytotoxicity (mean IC₅₀: 75 ng/mL) against human tumor cell lines .
• Synthesis : Synthesized via Evans’ asymmetric alkylation and anti-selective hydrogenation, highlighting its synthetic complexity due to stereochemical hindrance .

3-Amino-5-methylhexanoic Acid

• Structure : Lacks a methyl group at C4, with a shorter branching pattern.
• Physicochemical Properties : Lower molecular weight (145.19 g/mol) and higher melting point (249–250°C) compared to the target compound .
• Availability : Commercially available (CAS 3653-34-7), suggesting broader industrial or research use.

(3S)-3-Amino-4,5-dimethylhexanoic Acid

• Structure : S-enantiomer of the target compound.
• Implications: Enantiomeric differences could lead to divergent biological interactions, as seen in many chiral drugs. Limited availability (CAS 1841161-34-9; currently out of stock) indicates specialized applications .

(R)-3-Amino-5,5-dimethylhexanoic Acid Hydrochloride

• Structure : Features geminal dimethyl groups at C5, altering backbone conformation.
• Properties : Predicted pKa of 3.81, suggesting higher acidity than the target compound. The hydrochloride salt enhances solubility for pharmacological studies .

3-(Aminomethyl)-4,5-dimethylhexanoic Acid

• Structure: Substitutes the C3 amino group with an aminomethyl group.
• Regulatory Data : Listed in safety data sheets (CAS 313651-25-1), emphasizing distinct handling requirements compared to the target compound .

Comparative Data Table

Compound Name	CAS Number	Molecular Formula	Key Features	Bioactivity/Applications	Reference
(3R)-3-Amino-4,5-dimethylhexanoic acid	Not specified	C₈H₁₇NO₂	Branched-chain, R-configuration	Potential cyclodepsipeptide roles
(2R,3R,4R)-2-Amino-3-hydroxy-4,5-dimethylhexanoic acid	-	C₈H₁₇NO₃	β-hydroxy-α-amino acid, cytotoxic	IC₅₀: 75 ng/mL (tumor cells)
3-Amino-5-methylhexanoic acid	3653-34-7	C₇H₁₅NO₂	Lower molecular weight, high melting point	Commercial availability
(3S)-3-Amino-4,5-dimethylhexanoic acid	1841161-34-9	C₈H₁₇NO₂	S-enantiomer, limited availability	Stereochemical studies
(R)-3-Amino-5,5-dimethylhexanoic acid HCl	147228-35-1	C₈H₁₇NO₂·HCl	Geminal dimethyl, enhanced solubility	Pharmacological research

Biological Activity

(3R)-3-Amino-4,5-dimethylhexanoic acid, also known as AHDMHA, is a significant amino acid derivative with diverse biological activities. This compound has been studied for its potential therapeutic applications in various medical fields, including neurology and oncology. The following sections summarize the key findings related to its biological activity, including data tables and case studies.

Chemical Structure and Properties

(3R)-3-Amino-4,5-dimethylhexanoic acid features a branched chain that contributes to its unique biological properties. The structural formula can be represented as follows:

$$\text{C}_7\text{H}_{15}\text{N}\text{O}_2$$

This compound is characterized by its chiral centers, which significantly influence its pharmacological effects.

1. Anticonvulsant Activity

Research indicates that (3R)-3-amino-4,5-dimethylhexanoic acid exhibits anticonvulsant properties. In studies involving animal models, it demonstrated significant efficacy in preventing seizures induced by various stimuli. The following table summarizes the anticonvulsant activity compared to other compounds:

Compound	ED50 (mg/kg)	% Protection
(3R)-3-Amino-4,5-dimethylhexanoic acid	1.7	20
Pregabalin	0.218	100
(3R,4R)-3-Aminomethyl-4,5-dimethylhexanoic acid	0.022	100

The data indicates that while (3R)-3-amino-4,5-dimethylhexanoic acid is less potent than pregabalin, it still shows a notable protective effect against seizures .

2. Neuroprotective Effects

The compound has been noted for its neuroprotective effects in geriatric patients and those suffering from cerebral diseases such as epilepsy and hypokinesia. Studies have shown that it can improve cerebral functions and provide a protective effect against induced cramping and other neurological disturbances .

3. Cytotoxic and Antitumor Activity

(3R)-3-Amino-4,5-dimethylhexanoic acid is also recognized for its cytotoxic properties against various cancer cell lines. It has shown selective activity against solid tumor cell lines with IC50 values in the low micromolar range. This suggests potential applications in cancer therapy:

Cell Line	IC50 (μM)
A-549	Low
HT-29	Low
LOVO	Low

These findings are significant as they indicate the compound's potential role in developing anticancer agents .

4. Anti-inflammatory Properties

The compound has been studied for its ability to modulate inflammatory responses. In vitro studies suggest that it may influence cytokine secretion and reduce inflammation markers in immune cells, which could have implications for treating inflammatory diseases .

Case Study: Anticonvulsant Efficacy

In a controlled study involving mice, (3R)-3-amino-4,5-dimethylhexanoic acid was administered prior to inducing seizures through sound stimuli. The results indicated a significant reduction in the severity and duration of seizures compared to control groups receiving no treatment. This study highlights the potential of this compound as a therapeutic agent for seizure disorders .

Case Study: Cytotoxicity Against Tumor Cells

A recent investigation assessed the cytotoxic effects of (3R)-3-amino-4,5-dimethylhexanoic acid on several cancer cell lines. The study revealed that the compound selectively inhibited cell proliferation in A-549 lung cancer cells and HT-29 colorectal cancer cells at low micromolar concentrations, suggesting a mechanism that warrants further exploration for anticancer drug development .

Q & A

Q. What are the optimal synthetic routes for (3R)-3-Amino-4,5-dimethylhexanoic acid, considering stereochemical control?

• Methodological Answer : Synthesis typically begins with chiral precursors (e.g., naturally derived amino acids) to ensure stereochemical fidelity. Key steps include:

• Chiral Pool Synthesis : Use (R)-configured starting materials to retain the 3R stereochemistry .
• Amination and Protection : Protect the amino group with Boc (tert-butoxycarbonyl) or Fmoc (fluorenylmethyloxycarbonyl) to prevent side reactions during methylation .
• Methylation : Introduce methyl groups at the 4- and 5-positions using methyl halides under basic conditions (e.g., NaH/DMF) .
  Purity (>95%) is verified via chiral HPLC (e.g., Chiralpak® IA column) with UV detection at 210 nm .

Q. How can researchers confirm the stereochemical purity of (3R)-3-Amino-4,5-dimethylhexanoic acid?

• Methodological Answer :

• Circular Dichroism (CD) : Compare optical rotation with literature values for (3R) enantiomers .
• X-ray Crystallography : Resolve crystal structures to confirm absolute configuration .
• NMR Analysis : Use NOESY (Nuclear Overhauser Effect Spectroscopy) to detect spatial proximity between protons at the 3R center and adjacent methyl groups .

Q. What analytical techniques are suitable for quantifying (3R)-3-Amino-4,5-dimethylhexanoic acid in biological matrices?

• Methodological Answer :

• LC-MS/MS : Employ reverse-phase C18 columns with ion-pairing agents (e.g., heptafluorobutyric acid) to enhance retention of polar amino acids. Use MRM (Multiple Reaction Monitoring) for quantification .
• Derivatization : Enhance detection sensitivity by derivatizing the amino group with dansyl chloride or AccQ-Tag™ reagents prior to fluorescence or UV analysis .

Advanced Research Questions

Q. How does (3R)-3-Amino-4,5-dimethylhexanoic acid interact with enzymes in amino acid metabolic pathways?

• Methodological Answer :

• Enzyme Kinetics : Perform Michaelis-Menten assays using purified enzymes (e.g., aminotransferases) to measure substrate specificity and inhibition constants (K_i) .
• Isothermal Titration Calorimetry (ITC) : Quantify binding affinity to enzymes like ornithine aminotransferase, which may recognize the 3R configuration .
• Molecular Docking : Model interactions using software like AutoDock Vina to predict binding modes at active sites .

Q. What strategies resolve contradictions in spectral data (e.g., NMR, IR) for (3R)-3-Amino-4,5-dimethylhexanoic acid derivatives?

• Methodological Answer :

• 2D NMR (HSQC, HMBC) : Resolve overlapping signals by correlating ¹H and ¹³C shifts, particularly for methyl groups .
• Isotopic Labeling : Synthesize ¹³C-labeled analogs to trace carbon connectivity in complex spectra .
• Dynamic NMR : Analyze temperature-dependent spectral changes to identify conformational flexibility .

Q. How can researchers design experiments to study the compound’s stability under physiological conditions?

• Methodological Answer :

• pH Stability Studies : Incubate the compound in buffers (pH 2–9) at 37°C and monitor degradation via HPLC over 24–72 hours .
• Oxidative Stress Tests : Expose to H₂O₂ or cytochrome P450 enzymes to assess metabolic lability .
• Plasma Stability Assays : Use human plasma to evaluate half-life and identify degradation products via high-resolution MS .

Q. What comparative approaches distinguish (3R)-3-Amino-4,5-dimethylhexanoic acid from structural analogs (e.g., 3-Amino-2-hydroxy-5-methylhexanoic acid)?

• Methodological Answer :

• Functional Group Analysis : Use IR spectroscopy to detect hydroxyl vs. methyl group vibrations (e.g., 3400 cm^-1 for -OH vs. 2850 cm^-1 for -CH₃) .
• Biological Activity Profiling : Compare inhibition of target enzymes (e.g., IC₅₀ values) to assess structural-activity relationships .

Key Considerations for Advanced Studies

• Stereochemical Integrity : Use chiral auxiliaries or enzymes (e.g., lipases) to maintain configuration during synthesis .
• Metabolic Fate : Radiolabel the compound with ¹⁴C to track incorporation into proteins or metabolites .
• Data Reproducibility : Validate findings across multiple analytical platforms (e.g., NMR, X-ray) to address spectral ambiguities .